Cas no 864775-89-3 (Benzene, 1-bromo-3-fluoro-5-nitro-2-(phenylmethoxy)-)

Benzene, 1-bromo-3-fluoro-5-nitro-2-(phenylmethoxy)- structure
864775-89-3 structure
Product Name:Benzene, 1-bromo-3-fluoro-5-nitro-2-(phenylmethoxy)-
CAS No:864775-89-3
MF:C13H9BrFNO3
MW:326.117866277695
CID:1862331
PubChem ID:58941543
Update Time:2025-04-21

Benzene, 1-bromo-3-fluoro-5-nitro-2-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-3-fluoro-5-nitro-2-(phenylmethoxy)-
    • 2-Benzyloxy-1-bromo-3-fluoro-5-nitro-benzene
    • SCHEMBL4659661
    • A1-17627
    • 864775-89-3
    • 2-(Benzyloxy)-1-bromo-3-fluoro-5-nitrobenzene
    • 2-Benzyloxy-1-bromo-3-fluoro-5-nitrobenzene
    • 1-bromo-3-fluoro-5-nitro-2-(phenylmethoxy)-benzene
    • 1-bromo-3-fluoro-5-nitro-2-phenylmethoxybenzene
    • Inchi: 1S/C13H9BrFNO3/c14-11-6-10(16(17)18)7-12(15)13(11)19-8-9-4-2-1-3-5-9/h1-7H,8H2
    • InChI Key: XQFFPSZFTULIJO-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1OCC1C=CC=CC=1)F)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 324.97498Da
  • Monoisotopic Mass: 324.97498Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 55.1Ų

Benzene, 1-bromo-3-fluoro-5-nitro-2-(phenylmethoxy)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1855972-1g
2-(Benzyloxy)-1-bromo-3-fluoro-5-nitrobenzene
864775-89-3 98%
1g
¥10108.00 2024-04-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1855972-5g
2-(Benzyloxy)-1-bromo-3-fluoro-5-nitrobenzene
864775-89-3 98%
5g
¥21902.00 2024-04-28

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